Cas no 89296-06-0 (Phenol, 2-(4-phenyl-5-isothiazolyl)-)

Phenol, 2-(4-phenyl-5-isothiazolyl)- structure
89296-06-0 structure
Product Name:Phenol, 2-(4-phenyl-5-isothiazolyl)-
CAS No:89296-06-0
MF:C15H11NOS
MW:253.318942308426
CID:605032
PubChem ID:136220680
Update Time:2025-04-19

Phenol, 2-(4-phenyl-5-isothiazolyl)- Chemical and Physical Properties

Names and Identifiers

    • Phenol, 2-(4-phenyl-5-isothiazolyl)-
    • 6-(4-phenyl-2H-1,2-thiazol-5-ylidene)cyclohexa-2,4-dien-1-one
    • 89296-06-0
    • 6-(4-Phenyl-1,2-thiazol-5(2H)-ylidene)cyclohexa-2,4-dien-1-one
    • DTXSID50753054
    • Inchi: 1S/C15H11NOS/c17-14-9-5-4-8-12(14)15-13(10-16-18-15)11-6-2-1-3-7-11/h1-10,17H
    • InChI Key: BEWXCMYQWWNTAO-UHFFFAOYSA-N
    • SMILES: S1C(C2C=CC=CC=2O)=C(C=N1)C1C=CC=CC=1

Computed Properties

  • Exact Mass: 253.05613515g/mol
  • Monoisotopic Mass: 253.05613515g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 2
  • Complexity: 267
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.9
  • Topological Polar Surface Area: 61.4Ų
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